1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene

• IUPAC Name: 1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene
• InChI: InChI=1S/C18H22O3/c1-15-5-7-17(8-6-15)20-13-3-4-14-21-18-11-9-16(19-2)10-12-18/h5-12H,3-4,13-14H2,1-2H3
• InChI Key: HFWGNGRODQBTDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCCOC2=CC=C(C=C2)OC
• Molecular Formula: C18H22O3
• Molecular Weight: 286.4 g/mol

Description

1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene, also known as Bis(4-methoxyphenyl) ether, is a chemical compound that belongs to the family of phenyl ethers. It is a colorless or slightly yellowish liquid that is widely used in scientific research.

Mechanism of Action

The mechanism of action of 1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene is not well understood. However, it is believed to act as a non-specific inhibitor of enzymes involved in various metabolic pathways.
Biochemical and physiological effects:
1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene has been shown to have significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro. Moreover, it has been shown to have anti-inflammatory and antioxidant properties. Additionally, it has been found to have an inhibitory effect on the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

The advantages of using 1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene in lab experiments are its high solubility in organic solvents and its ability to act as a starting material for the synthesis of other compounds. However, its limitations include its toxicity and the lack of information on its mechanism of action.

Future Directions

There are several future directions for research on 1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene. One possible direction is to investigate its potential as an anticancer agent. Another direction is to study its mechanism of action in order to better understand its biochemical and physiological effects. Additionally, research could focus on the synthesis of new compounds based on 1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene with improved properties.

Synthesis Methods

The synthesis of 1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene is carried out by reacting 4-methoxyphenol with 4-bromobutyl-4-methylphenyl ether in the presence of a base such as potassium carbonate. The reaction takes place at a temperature of 120-130°C for 24 hours to yield the desired product.

Scientific Research Applications

1-methoxy-4-[4-(4-methylphenoxy)butoxy]benzene is widely used in scientific research as a solvent, particularly in the field of organic chemistry. It is also used as a starting material for the synthesis of other compounds. Moreover, it is used as a reagent in the synthesis of various organic compounds such as phenyl ethers, quinolines, and benzimidazoles.